Cas no 1806771-65-2 (5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1806771-65-2
• MF: C₁₀H₈F₄N₂O₂
• MW: 264.176336288452
• CID: 4813126
• Update Time: 2025-10-11

5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8F4N2O2/c1-17-8-6(4-11)5-16-7(2-3-15)9(8)18-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： ZTDCLGWJRUGCBD-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(CC#N)C(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1

Additional information on 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

Recent Advances in the Study of 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806771-65-2)

The compound 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806771-65-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both fluoromethyl and trifluoromethoxy groups in its structure enhances its metabolic stability and bioavailability, making it an attractive candidate for further development. Researchers have successfully utilized this compound in the synthesis of various pyridine derivatives, which have shown promising activity against a range of biological targets.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a key intermediate in the development of novel kinase inhibitors. The researchers demonstrated that derivatives of 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile exhibited potent inhibitory activity against several tyrosine kinases, suggesting potential applications in cancer therapy. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, which could guide future drug design efforts.

Another significant advancement involves the use of this compound in the synthesis of agrochemicals. A recent patent application disclosed its utility as a precursor for the development of new pesticides with improved efficacy and environmental safety. The unique electronic properties imparted by the fluorine atoms in the molecule contribute to its enhanced binding affinity to target enzymes in pests, thereby increasing its pesticidal activity.

Furthermore, computational studies have been conducted to explore the compound's interactions with various biological targets. Molecular docking simulations revealed that the compound's pyridine core and fluorinated substituents play a critical role in its binding to active sites of enzymes and receptors. These findings have paved the way for the rational design of new analogs with optimized pharmacological profiles.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. Advances in flow chemistry and catalytic methods have shown potential in addressing these challenges, enabling more efficient and sustainable production of this valuable intermediate.

In conclusion, 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806771-65-2) represents a promising scaffold for the development of new therapeutic and agrochemical agents. Ongoing research continues to uncover its full potential, with a focus on expanding its applications and overcoming current limitations in synthesis and scalability. Future studies are expected to further elucidate its mechanism of action and explore its utility in diverse areas of chemical biology and drug discovery.